Cas no 958451-79-1 ( )
structure
Product Name:
CAS No:958451-79-1
MF:C8H6BF5O3
MW:255.934460163116
CID:1001686
PubChem ID:45158724
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
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- [4-(difluoromethoxy)-3-(trifluoromethyl)phenyl]boronic acid
- 4-difluoromethoxy-3-trifluoromethyl-benzeneboronic acid
- 958451-79-1
- DTXSID10669682
- (4-(Difluoromethoxy)-3-(trifluoromethyl)phenyl)boronic acid
- starbld0019155
-
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- Inchi： 1S/C8H6BF5O3/c10-7(11)17-6-2-1-4(9(15)16)3-5(6)8(12,13)14/h1-3,7,15-16H
- InChI Key： NPFRNEQAEFRASI-UHFFFAOYSA-N
- SMILES： FC(C1C=C(B(O)O)C=CC=1OC(F)F)(F)F
Computed Properties
- Exact Mass: 256.03300
- Monoisotopic Mass: 256.0330150g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.7Ų
Experimental Properties
- PSA: 49.69000
- LogP: 0.98660
Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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